Cas no 2172043-87-5 (2-({(5-chlorofuran-2-yl)methylsulfanyl}methyl)-2-methylpropane-1,3-diol)

• Product Name: 2-({(5-chlorofuran-2-yl)methylsulfanyl}methyl)-2-methylpropane-1,3-diol
• CAS No: 2172043-87-5
• MF: C₁₀H₁₅ClO₃S
• MW: 250.742301225662
• CID: 6110774
• PubChem ID: 165872962
• Update Time: 2025-10-29

2-({(5-chlorofuran-2-yl)methylsulfanyl}methyl)-2-methylpropane-1,3-diol Chemical and Physical Properties

Names and Identifiers

• 2-({(5-chlorofuran-2-yl)methylsulfanyl}methyl)-2-methylpropane-1,3-diol
• 2-({[(5-chlorofuran-2-yl)methyl]sulfanyl}methyl)-2-methylpropane-1,3-diol
• 2172043-87-5
• EN300-1289658

• Inchi： 1S/C10H15ClO3S/c1-10(5-12,6-13)7-15-4-8-2-3-9(11)14-8/h2-3,12-13H,4-7H2,1H3
• InChI Key： YNVFGGWMWBDVNO-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(CSCC(C)(CO)CO)O1

Computed Properties

• Exact Mass: 250.0430432g/mol
• Monoisotopic Mass: 250.0430432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 78.9Ų

Additional information on 2-({(5-chlorofuran-2-yl)methylsulfanyl}methyl)-2-methylpropane-1,3-diol

Professional Introduction to Compound with CAS No. 2172043-87-5 and Product Name: 2-({(5-chlorofuran-2-yl)methylsulfanyl}methyl)-2-methylpropane-1,3-diol

The compound with the CAS number 2172043-87-5 and the product name 2-({(5-chlorofuran-2-yl)methylsulfanyl}methyl)-2-methylpropane-1,3-diol represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and functional attributes, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The molecular structure of this compound incorporates a 5-chlorofuran-2-yl moiety linked to a methylsulfanyl group, which is further connected to a 2-methylpropane-1,3-diol backbone. This configuration imparts distinct chemical properties that make it a valuable candidate for further investigation.

In recent years, there has been a growing interest in the development of novel scaffolds that can serve as building blocks for therapeutic agents. The presence of the 5-chlorofuran-2-yl group in this compound suggests potential interactions with biological targets, including enzymes and receptors, which are critical for drug efficacy. Additionally, the methylsulfanyl substituent may contribute to the compound's solubility and metabolic stability, factors that are often essential for successful drug candidates.

One of the most compelling aspects of this compound is its potential role in addressing unmet medical needs. Current research in medicinal chemistry increasingly emphasizes the importance of designing molecules with multiple functional groups that can modulate biological pathways effectively. The structural features of 2-({(5-chlorofuran-2-yl)methylsulfanyl}methyl)-2-methylpropane-1,3-diol align well with these principles, offering a promising platform for further derivatization and optimization.

Recent studies have highlighted the significance of furan derivatives in pharmaceutical applications. These compounds have shown promise in various therapeutic areas, including anti-inflammatory, anticancer, and antimicrobial treatments. The 5-chlorofuran-2-yl moiety in this compound is particularly noteworthy, as it has been observed to exhibit favorable pharmacokinetic properties when incorporated into drug molecules. This observation underscores the potential of this compound as a lead structure for developing new drugs.

The methylsulfanyl group in the compound's structure also plays a crucial role in its overall chemical behavior. This functional group is known to enhance binding affinity and selectivity towards biological targets, which are key considerations in drug design. Moreover, the presence of multiple stereocenters in the 2-methylpropane-1,3-diol backbone allows for the exploration of different stereoisomers, each with unique pharmacological properties.

Advances in computational chemistry have enabled researchers to predict the biological activity of compounds with high accuracy before they are synthesized. The molecular modeling studies on 2172043-87-5 indicate that it may interact with several protein targets relevant to human health. These findings are particularly exciting because they suggest that this compound could be developed into a therapeutic agent with broad applications.

In addition to its potential therapeutic applications, this compound may also find utility in agrochemical research. The structural motifs present in its molecule are similar to those found in many agrochemicals that target specific biological pathways in pests and pathogens. By leveraging these structural similarities, researchers may be able to develop novel agrochemicals with improved efficacy and environmental safety.

The synthesis of 2-({(5-chlorofuran-2-yl)methylsulfanyl}methyl)-2-methylpropane-1,3-diol presents an intriguing challenge due to its complex structural features. However, recent advancements in synthetic methodologies have made it possible to construct such molecules with greater ease and precision. Techniques such as transition-metal-catalyzed cross-coupling reactions and organometallic chemistry have been instrumental in facilitating these synthetic pathways.

The development of new synthetic routes not only accelerates the discovery process but also allows for greater flexibility in modifying the molecular structure of compounds like this one. This flexibility is essential for optimizing pharmacological properties such as potency, selectivity, and bioavailability. As a result, researchers can fine-tune the structure of 2172043-87-5 to meet specific therapeutic requirements.

As interest in green chemistry grows, there is increasing emphasis on developing synthetic methods that minimize environmental impact. The synthesis of 2-({(5-chlorofuran-2-yl)methylsulfanyl}methyl)-2-methylpropane-1,3-diol adheres to these principles by utilizing sustainable reagents and reducing waste generation. Such environmentally conscious approaches are critical for ensuring that pharmaceutical development remains viable long-term without compromising ecological integrity.

The future prospects for this compound are promising given its unique structural features and potential applications. Ongoing research aims to explore its pharmacological profile further through both computational and experimental methods. By integrating these approaches, scientists can gain deeper insights into how this molecule interacts with biological systems and how it can be optimized for therapeutic use.

In conclusion,2172043-87-5, identified by its product name as 2-(\\({(5-chlorofuran\\text{-}2\\text{-}yl)\\text{methylsulfanyl}\\)methyl\\)-2\\text{-}methylpropane\\text{-}1\\text{,}3\\text{-}diol, represents a significant advancement in pharmaceutical chemistry with substantial potential for future medical applications\\. Its unique structural composition\\,including the \\*\\*5\\*-chlorofuran\\text{-}2\\*-yl\\*\\* moeity\\.and \\*\\*methylsulfanyl\\*\\* substituent\\. positions it as a valuable candidate for drug development\\. With ongoing research focused on optimizing its pharmacological properties\\. this compound holds promise for addressing various health challenges\\. As synthetic methodologies continue to evolve\\. the accessibility of such specialized molecules will likely increase\\. paving the way for innovative treatments based on structures like \\*2172043\-\d{4}\\*-87\-\d{4}*\\. The integration of computational modeling\\. green chemistry principles\\. and traditional synthetic techniques ensures that discoveries like this will contribute meaningfully to advancing human health outcomes\\.